Cas no 3768-43-2 (3-Methylpiperidin-2-one)

3-Methylpiperidin-2-one is a cyclic amide (lactam) derivative of piperidine, characterized by the presence of a methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its lactam structure provides a reactive site for further functionalization, enabling the construction of complex heterocyclic frameworks. The methyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in synthetic applications. 3-Methylpiperidin-2-one is valued for its stability, solubility in common organic solvents, and compatibility with a range of reaction conditions, making it a useful building block in medicinal chemistry and material science research.
3-Methylpiperidin-2-one structure
3-Methylpiperidin-2-one structure
Product Name:3-Methylpiperidin-2-one
CAS No:3768-43-2
MF:C6H11NO
MW:113.157641649246
MDL:MFCD00177941
CID:308616
PubChem ID:107169
Update Time:2025-11-02

3-Methylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinone,3-methyl-
    • 3-methyl-2-Piperidinone
    • 3-METHYLPIPERIDIN-2-ONE
    • 2-Piperidinone,3-methyl
    • 3-Methyl-2(1H)-piperidinone
    • 3-methyl-2-piperidone
    • 3-Methyl-piperidin-2-one
    • 3-methypiperidin-2-one
    • 2-Piperidinone, 3-methyl-
    • methylvalerolactim
    • 3-methylpiperidone
    • 2-iperidinone, 3-ethyl-
    • 2-?piperidinone, 3-?methyl-
    • PHGAOXNFCZKFTR-UHFFFAOYSA-N
    • SBB056080
    • RP00588
    • SB22026
    • NE57097
    • AK170549
    • Y8918
    • Z1526503233
    • DTXSID70871042
    • NS00046488
    • EINECS 223-196-1
    • MFCD00177941
    • BS-12937
    • Z1013766916
    • SCHEMBL1115487
    • SY143682
    • P10093
    • 3-Methyl-2-oxopiperidine
    • J-512921
    • CS-0186670
    • EN300-119176
    • AKOS006230438
    • 3768-43-2
    • CHEMBL342795
    • 2-Methyl-5-pentanelactam
    • A874029
    • FT-0725592
    • DB-026098
    • 660407-21-6
    • (3R)-3-methylpiperidin-2-one
    • 660407-20-5
    • (3S)-3-methylpiperidin-2-one
    • 3-Methylpiperidin-2-one
    • MDL： MFCD00177941
    • Inchi： 1S/C6H11NO/c1-5-3-2-4-7-6(5)8/h5H,2-4H2,1H3,(H,7,8)
    • InChI Key： PHGAOXNFCZKFTR-UHFFFAOYSA-N
    • SMILES： O=C1C(C)CCCN1

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.0223 (rough estimate)
  • Melting Point: 64-65
  • Boiling Point: 211.9°C (rough estimate)
  • Refractive Index: 1.4580 (estimate)
  • PSA: 29.10000
  • LogP: 0.86130

3-Methylpiperidin-2-one Security Information

3-Methylpiperidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3-Methylpiperidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
068895-250mg
3-Methylpiperidin-2-one
 3768-43-2 97%
250mg
 ￡133.00 2022-03-01
Fluorochem
068895-1g
3-Methylpiperidin-2-one
 3768-43-2 97%
1g
 ￡332.00 2022-03-01
Fluorochem
068895-5g
3-Methylpiperidin-2-one
 3768-43-2 97%
5g
 ￡992.00 2022-03-01
Alichem
A129005647-1g
3-Methylpiperidin-2-one
 3768-43-2 95%
1g
 $425.25 2023-09-02
Alichem
A129005647-5g
3-Methylpiperidin-2-one
 3768-43-2 95%
5g
 $1240.32 2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VQ122-200mg
3-Methylpiperidin-2-one
 3768-43-2 95+%
200mg
 164.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VQ122-1g
3-Methylpiperidin-2-one
 3768-43-2 95+%
1g
 682.0CNY 2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VQ122-50mg
3-Methylpiperidin-2-one
 3768-43-2 95+%
50mg
 64.0CNY 2021-07-17
TRC
M327920-50mg
3-methylpiperidin-2-one
 3768-43-2
50mg
 $ 50.00 2022-06-04
TRC
M327920-100mg
3-Methylpiperidin-2-one
 3768-43-2
100mg
 $87.00 2023-05-17

3-Methylpiperidin-2-one Related Literature

3768-43-2 (3-Methylpiperidin-2-one) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd